2,6-dimethyl-N-[(2-methylpyrazol-3-yl)methyl]pyrimidin-4-amine
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Overview
Description
2,6-dimethyl-N-[(2-methylpyrazol-3-yl)methyl]pyrimidin-4-amine, also known as DMMP, is a chemical compound that has been extensively studied in the field of medicinal chemistry. This compound has shown promise as a potential drug candidate due to its unique properties and mechanism of action. In
Mechanism of Action
The mechanism of action of 2,6-dimethyl-N-[(2-methylpyrazol-3-yl)methyl]pyrimidin-4-amine involves the inhibition of certain enzymes and proteins that are involved in the progression of diseases. For example, this compound has been shown to inhibit the activity of the protein tyrosine kinase, which is involved in the progression of cancer. Additionally, this compound has been shown to inhibit the activity of acetylcholinesterase, which is involved in the progression of Alzheimer's disease.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins, which are involved in the progression of diseases. Additionally, this compound has been shown to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases. This compound has also been shown to have antioxidant properties, which may help to protect cells from damage.
Advantages and Limitations for Lab Experiments
One advantage of using 2,6-dimethyl-N-[(2-methylpyrazol-3-yl)methyl]pyrimidin-4-amine in lab experiments is that it has been extensively studied and characterized, making it a well-understood compound. Additionally, this compound is relatively easy to synthesize and purify, making it readily available for use in experiments. One limitation of using this compound in lab experiments is that it may have off-target effects, which could complicate the interpretation of results.
Future Directions
There are many potential future directions for the study of 2,6-dimethyl-N-[(2-methylpyrazol-3-yl)methyl]pyrimidin-4-amine. One area of interest is the development of this compound as a drug candidate for the treatment of cancer, Alzheimer's disease, and Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on different enzymes and proteins. Finally, the development of new synthesis methods for this compound may help to improve its availability and purity.
Synthesis Methods
2,6-dimethyl-N-[(2-methylpyrazol-3-yl)methyl]pyrimidin-4-amine can be synthesized using a variety of methods, including the reaction of 2,6-dimethylpyrimidin-4-amine with 2-methyl-3-pyrazolylmethanol in the presence of a suitable catalyst. This reaction results in the formation of this compound in high yield and purity. Other methods of synthesis have also been explored, including the use of microwave-assisted synthesis and the use of alternative starting materials.
Scientific Research Applications
2,6-dimethyl-N-[(2-methylpyrazol-3-yl)methyl]pyrimidin-4-amine has been studied extensively in the field of medicinal chemistry due to its potential as a drug candidate. It has been shown to have activity against a variety of diseases, including cancer, Alzheimer's disease, and Parkinson's disease. This compound has been shown to inhibit the activity of certain enzymes and proteins, which are involved in the progression of these diseases. Additionally, this compound has been shown to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases.
properties
IUPAC Name |
2,6-dimethyl-N-[(2-methylpyrazol-3-yl)methyl]pyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N5/c1-8-6-11(15-9(2)14-8)12-7-10-4-5-13-16(10)3/h4-6H,7H2,1-3H3,(H,12,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCVTWXYDXCCNSU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)C)NCC2=CC=NN2C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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